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Compound of Interest

Compound Name: 2,3,6-Trichlorophenol

Cat. No.: B165527

For Immediate Reference: Key Safety and Handling Information for 2,3,6-Trichlorophenol

This guide provides critical safety protocols and logistical information for researchers,
scientists, and drug development professionals handling 2,3,6-Trichlorophenol. Adherence to
these procedures is essential for ensuring personal safety and proper disposal.

1. Health Hazards and Physical Properties

2,3,6-Trichlorophenol is a colorless to white or brown solid with a pungent, phenolic odor.[1] It
Is classified as harmful if swallowed and causes skin and serious eye irritation.[2] In animal
studies, related compounds have been linked to liver and kidney damage, and convulsions with
high-dose exposure.[1][3] It is a combustible solid and can form explosive vapor/air mixtures
above its flash point of 79°C.[4] When heated to decomposition, it emits toxic and corrosive
fumes, including hydrogen chloride.[4]
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Property Value Source
CAS Number 933-75-5 [2]
Molecular Formula C6H3CI30 PubChem
Molecular Weight 197.45 g/mol [2]
Appearance Colorless.cr'ystals with a 5]
characteristic odor.
Boiling Point 272 °C [5]
Melting Point 131 to 135 °F (55 to 57 °C) CAMEO Chemicals
Flash Point 79 °C (174.2 °F) (closed cup) [4]

Solubility in Water

Insoluble

[5]

Oral LD50 (Rat)

500 mg/kg (ATE)

[2]

2. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 2,3,6-Trichlorophenol. The following
equipment should be used to minimize exposure.
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PPE Category

Specification

Rationale

Hand Protection

Wear protective gloves.
Specific material and thickness
should be determined based
on the nature and duration of
the task. Consult with safety
equipment suppliers for

recommendations.

Prevents skin contact, which

can cause irritation.[2]

Eye and Face Protection

Use splash-proof safety
goggles or a full-face
respirator. Safety glasses with
side-shields conforming to
EN166 are a minimum

requirement.

Protects against serious eye

irritation from splashes or dust.

[5]16]

Respiratory Protection

For weighing and diluting the
neat chemical, a NIOSH-
approved half-face respirator
with an organic vapor/acid gas
cartridge and a dust/mist filter
is recommended. A full-face
respirator can provide both eye

and respiratory protection.

Prevents inhalation of harmful

airborne particles.[5]

Skin and Body Protection

Wear disposable Tyvek-type

sleeves taped to gloves, or full
disposable protective clothing.
Lab coats or gowns should be

worn.

Minimizes skin contact.
Contaminated clothing should
be segregated and properly

disposed of.[5]

3. Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2,3,6-Trichlorophenol is crucial for safety.

Preparation:
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o Designated Area: Conduct all work with 2,3,6-Trichlorophenol in a well-ventilated area,
preferably within a chemical fume hood.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.

o PPE Donning: Put on all required PPE as specified in the table above before handling the
chemical.

Handling:
» Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[6]

e Weighing and Transfer: When weighing or transferring the substance, use appropriate tools
(e.g., spatulas) to minimize dispersal.

e Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid
splashing.

Spill Response:
o Evacuate: In case of a spill, evacuate non-essential personnel from the area.
» Control Ignition Sources: Remove all sources of ignition.

o Containment: For small spills, dampen the solid material with 60-70% ethanol and transfer it
to a suitable, sealed container.[7] Use absorbent paper dampened with the same solution to
clean up any remaining material.[7]

o Decontamination: Wash all contaminated surfaces with 60-70% ethanol followed by a soap
and water solution.[7]

» Reporting: Report all spills to the appropriate environmental health and safety personnel.
4. Disposal Plan

Proper disposal of 2,3,6-Trichlorophenol and associated waste is critical to prevent
environmental contamination.
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Waste Segregation:

o Chemical Waste: Unused 2,3,6-Trichlorophenol and solutions containing it should be
collected in a designated, labeled, and sealed hazardous waste container.

o Contaminated Materials: All disposable PPE (gloves, sleeves, etc.), absorbent materials from
spills, and contaminated labware should be placed in a sealed, vapor-tight plastic bag for
disposal as hazardous waste.[7]

Disposal Method:

e Licensed Disposal Company: Arrange for the disposal of all 2,3,6-Trichlorophenol waste
through a licensed hazardous waste disposal company.

« Incineration: Incineration, potentially after mixing with a combustible fuel, is a preferred
method.[5] This process must be carried out in an approved incinerator equipped with an
acid scrubber to neutralize the resulting halo acids.[5]

e Local Regulations: Always consult and adhere to local, regional, and national environmental
regulations for chemical waste disposal.[2]

Experimental Workflow for Handling 2,3,6-Trichlorophenol
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Safe Handling Workflow for 2,3,6-Trichlorophenol

Preparation Phase

Designate Well-Ventilated Area
(Fume Hood)

Verify Emergency Equipment

(Eyewash, Safety Shower)

Don All Required PPE

Proceed to Handling

Handling Phase Spill Response
Handle Solid to Minimize Dust Evacuate Area
Weigh and Transfer Carefully Control Ignition Sources

| f Spill 0ccur8l

Prepare Solutions by Adding Solid to Solvent Contain and Clean Spill

End of Experiment

Disposal Phase

Segregate Chemical and Contaminated Waste

Package in Sealed, Labeled Containers

Dispose via Licensed Company (Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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